Cas no 139962-94-0 (Benzene, 1-bromo-2-(diethoxymethyl)-4-methoxy-)

• Product Name: Benzene, 1-bromo-2-(diethoxymethyl)-4-methoxy-
• CAS No: 139962-94-0
• MF: C₁₂H₁₇BrO₃
• MW: 289.165583372116
• CID: 1283068
• Update Time: 2024-08-03

Benzene, 1-bromo-2-(diethoxymethyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-(diethoxymethyl)-4-methoxy-
• 1-Bromo-2-(diethoxymethyl)-4-methoxybenzene

• Inchi： 1S/C12H17BrO3/c1-4-15-12(16-5-2)10-8-9(14-3)6-7-11(10)13/h6-8,12H,4-5H2,1-3H3
• InChI Key： HPISEZACQPGPSI-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(OC)C=C1C(OCC)OCC

Computed Properties

• Exact Mass: 288.03611
• Monoisotopic Mass: 288.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• PSA: 27.69